Cas no 54882-05-2 (Ethyl β-hydroxy-α-(phenylsulfinyl)benzenepropanoate)

Ethyl β-hydroxy-α-(phenylsulfinyl)benzenepropanoate structure

54882-05-2 structure

Product Name:Ethyl β-hydroxy-α-(phenylsulfinyl)benzenepropanoate

CAS No:54882-05-2

Molecular Formula:C₁₇H₁₈O₄S

Molecular Weight:318.387423992157

CID:5688512

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Ethyl β-hydroxy-α-(phenylsulfinyl)benzenepropanoate Properties

Names and Identifiers

- Ethyl β-hydroxy-α-(phenylsulfinyl)benzenepropanoate
- InChIKey： HDJXLPWYYIUSFC-UHFFFAOYSA-N
- Inchi： 1S/C17H18O4S/c1-2-21-17(19)16(15(18)13-9-5-3-6-10-13)22(20)14-11-7-4-8-12-14/h3-12,15-16,18H,2H2,1H3
- SMILES： C1(C(O)C(S(C2=CC=CC=C2)=O)C(OCC)=O)=CC=CC=C1

Experimental Properties

Boiling Point: 527.6±50.0 °C(Predicted)
Melting Point: 126.5 °C
pka: 12.60±0.20(Predicted)
Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Ethyl β-hydroxy-α-(phenylsulfinyl)benzenepropanoate Related Literature

1. Effect of the nature of protecting group at O-4 on stereoselectivity of glycosylation by 4-O-substituted 2,3-di-O-benzylfucosyl bromides

Mendeleev Commun., 1999,9, 114-116
2. Enhanced photoconductivity of a polyoxometalate–TiO2 composite for gas sensing applications†

Zhixia Sun,Yuzhuo Zhang,Na Li,Lin Xu,Tianqi Wang J. Mater. Chem. C, 2015,3, 6153-6157
3. Efficient hydrolysis of cellulose into glucose over sulfonated polynaphthalene (SPN) and rapid determination of glucose using positive corona discharge ion mobility spectrometry†

Fariborz Atabaki,Ebrahim Abedini,Arash Shokrolahi RSC Adv., 2016,6, 7879-7885
4. A gold nanoparticle-intercalated mesoporous silica-based nanozyme for the selective colorimetric detection of dopamine†

Shounak Ray,Rima Biswas,Rumeli Banerjee,Papu Biswas Nanoscale Adv., 2020,2, 734-745
5. The effect of spacer chain length on ion binding to bidentate α,ω-diamines: Contrasting ordering for H+ and Li+ ion affinities†

M. Kiran Kumar,J. Srinivasa Rao,S. Prabhakar,M. Vairamani,G. Narahari Sastry Chem. Commun., 2005, 1420-1422
6. Concluding Remarks Self-organising polymers

Faraday Discuss., 2005,128, 421-425
7. Microporous polytetrafluoroethylene tube separator for the determination of beryllium by flow injection-or suction-flow-solvent extraction followed by inductively coupled plasma atomic emission spectrometry

J. Anal. At. Spectrom., 1988,3, 441-445
8. Ascertaining genuine SERS spectra of p-aminothiophenol

Xiaorui Tian,Li Chen,Hongxing Xu,Mengtao Sun RSC Adv., 2012,2, 8289-8292
9. From main-chain conjugated polymer photosensitizer to hyperbranched polymer photosensitizer: expansion of the polymerization-enhanced photosensitization effect for photodynamic therapy†

Jingxi Cheng,Yuping Zhou,Shidang Xu,Yujun Xie,Duo Mao,Wenbo Wu J. Mater. Chem. B, 2022,10, 5008-5015
10. Tetrabenzoporphyrins: synthetic developments and applications

Carla Marisa Brito Carvalho,Timothy John Brocksom,Kleber Thiago de Oliveira Chem. Soc. Rev., 2013,42, 3302-3317

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